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The following tables consolidate key thermodynamic data for n-Octacosane from the NIST WebBook and

other compilations [1] [2].

Table 1: Fundamental Phase Change Properties

Property Value Unit Method / Reference Comment

Melting Point (Tfus) 334.55 K KDB [1] Approx. 61.4 °C

334 ± 1 K AVG [2] Average of 23 values

Boiling Point (Tboil) 704.80 K NIST [1] [2] Approx. 431.7 °C

Triple Point (Ttriple) 333.98 ± 0.70 K NIST [1] [2]

Critical Temperature (Tc) 836.00 K Joback Calculated [1]

Table 2: Enthalpy and Entropy Data
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Property Value Unit Method / Reference Comment

Enthalpy of Fusion
(ΔfusH°)

64.64 kJ/mol NIST [1] [2]

67.38 kJ/mol DSC [1] [2]

Entropy of Fusion
(ΔfusS)

193.28 J/mol×K NIST [1] [2] At 334.5 K

Enthalpy of
Vaporization (ΔvapH°)

141.9 -
152.4

kJ/mol Correlation-Gas
Chromatography (CGC) [1] [2]

Range of
reported values

Enthalpy of
Sublimation (ΔsubH°)

209.00 ±
10.00

kJ/mol NIST [1]

195.80 ±

2.20

kJ/mol NIST [2] At 326 K

Phase Transition Behavior

n-Alkanes like Octacosane exhibit complex solid-state behavior before melting. Research on high-purity,

higher n-alkanes indicates they can undergo solid-solid transitions from a low-temperature crystalline phase

(often orthorhombic) to a high-temperature monoclinic modification (designated Mh01) before transitioning

to a rotator phase or melting directly [3]. This transition is characterized as first-order and can be

irreversible [3].

The provided diagram below maps this complex thermal pathway.
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This diagram illustrates the multi-step phase transition pathway of n-Octacosane, involving solid-solid and

rotator phases before melting [2] [3]. The dashed line indicates a potential alternative direct melting path.

Experimental Protocols

The data in the tables was obtained through standardized experimental techniques:

Differential Scanning Calorimetry (DSC): This is the primary method for determining enthalpies of

fusion and solid-solid transitions. A small, precisely weighed sample of Octacosane is heated at a
controlled rate in an inert atmosphere. The instrument measures the heat flow difference between the

sample and a reference, and the enthalpy is calculated from the area under the endothermic
peak on the resulting thermogram [2] [3].

Correlation-Gas Chromatography (CGC): This technique is used to measure vaporization
enthalpies. The retention time of Octacosane is measured and compared to standards with known

vaporization enthalpies. The relationship between retention time and enthalpy allows for the
calculation of ΔvapH for Octacosane [2].
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Application in Thermal Energy Storage

The high enthalpy of fusion and suitable melting temperature make n-Octacosane a promising Phase

Change Material (PCM) for thermal energy storage [4]. Its ability to absorb and release large amounts of

energy during phase transitions is leveraged for temperature regulation, thermal buffering, and

improving energy efficiency in systems like building climate control and solar energy storage [4]. A key

area of research involves containing it within a supporting matrix to prevent liquid leakage.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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